Cas no 790-16-9 (4-Formyl-2-methoxyphenyl benzoate)

• Product Name: 4-Formyl-2-methoxyphenyl benzoate
• CAS No: 790-16-9
• MF: C₁₅H₁₂O₄
• MW: 256.253384590149
• MDL: MFCD00117877
• CID: 533525
• PubChem ID: 4330388
• Update Time: 2025-06-19

4-Formyl-2-methoxyphenyl benzoate Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-(benzoyloxy)-3-methoxy-
• (4-formyl-2-methoxyphenyl) benzoate
• 4-Formyl-2-methoxyphenyl benzoate
• MFCD00117877
• Oprea1_198601
• 4-formyl-2-methoxyphenylbenzoate
• SR-01000106750
• EN300-227946
• benzaldehyde,4-(benzoyloxy)-3-methoxy-
• CS-0240346
• Benzoic acid, 4-formyl-2-methoxyphenyl ester
• AKOS000290827
• SCHEMBL8393499
• Z57487446
• DTXSID50402010
• Oprea1_793174
• QOIUOGAGPASFII-UHFFFAOYSA-N
• SR-01000106750-1
• VS-01901
• 790-16-9
• 4-formyl-2-methoxyphenyl benzoate, AldrichCPR

• MDL： MFCD00117877
• Inchi： 1S/C15H12O4/c1-18-14-9-11(10-16)7-8-13(14)19-15(17)12-5-3-2-4-6-12/h2-10H,1H3
• InChI Key： QOIUOGAGPASFII-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1)=O)C1C=CC(C=O)=CC=1OC

Computed Properties

• Exact Mass: 256.07356
• Monoisotopic Mass: 256.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 52.6A^2

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 458.8±35.0 °C at 760 mmHg
• Flash Point: 206.6±26.0 °C
• PSA: 52.6
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

4-Formyl-2-methoxyphenyl benzoate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 43
• Safety Instruction： 36/37
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones Depsides and depsidones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones

Additional information on 4-Formyl-2-methoxyphenyl benzoate

Comprehensive Overview of 4-Formyl-2-methoxyphenyl benzoate (CAS No. 790-16-9): Properties, Applications, and Industry Insights

4-Formyl-2-methoxyphenyl benzoate (CAS No. 790-16-9) is a specialized organic compound with a unique molecular structure, combining a benzoate ester group with a formyl and methoxy substitution. This compound has garnered significant attention in pharmaceutical and fragrance research due to its versatile reactivity and potential as a synthetic intermediate. Its CAS registry number (790-16-9) serves as a critical identifier for researchers and regulatory compliance.

In recent years, the demand for high-purity intermediates like 4-Formyl-2-methoxyphenyl benzoate has surged, driven by advancements in drug discovery and flavor & fragrance formulations. A growing trend in green chemistry has also prompted studies into its sustainable synthesis, aligning with global efforts to reduce environmental impact. Researchers frequently search for "790-16-9 solubility" or "4-Formyl-2-methoxyphenyl benzoate synthesis," reflecting practical concerns in lab applications.

The compound’s physicochemical properties—such as its melting point (typically 80–85°C) and solubility in organic solvents—make it suitable for multistep organic synthesis. Its aldehyde functionality allows for further derivatization, a feature exploited in designing biologically active molecules. Industry forums often discuss "4-Formyl-2-methoxyphenyl benzoate stability" under varying storage conditions, a key consideration for commercial suppliers.

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Regulatory compliance remains a priority. While 4-Formyl-2-methoxyphenyl benzoate is not classified as hazardous under major frameworks like REACH, proper handling protocols are recommended due to its potential irritant properties. This aligns with frequent searches for "790-16-9 safety data sheet," underscoring users’ focus on workplace safety.

Innovations in process optimization have reduced production costs, making CAS 790-16-9 more accessible. A notable application includes its use in UV-absorbing materials, where its aromatic structure enhances performance. Such niche uses are increasingly documented in patents, reinforcing its industrial value.

In summary, 4-Formyl-2-methoxyphenyl benzoate exemplifies how fine chemicals bridge academic research and commercial applications. Its CAS number (790-16-9) serves as a gateway to a wealth of technical data, while evolving synthesis methods ensure its relevance in sustainable chemistry initiatives worldwide.